Cas no 2229624-57-9 (2-(azetidin-3-yl)-4-benzylmorpholine)

• Product Name: 2-(azetidin-3-yl)-4-benzylmorpholine
• CAS No: 2229624-57-9
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5842472
• PubChem ID: 165831782
• Update Time: 2025-11-04

2-(azetidin-3-yl)-4-benzylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-4-benzylmorpholine
• 2229624-57-9
• EN300-1862228

• Inchi： 1S/C14H20N2O/c1-2-4-12(5-3-1)10-16-6-7-17-14(11-16)13-8-15-9-13/h1-5,13-15H,6-11H2
• InChI Key： NEDLRIVZKYISFO-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C1CNC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(azetidin-3-yl)-4-benzylmorpholine

Introduction to 2-(azetidin-3-yl)-4-benzylmorpholine (CAS No: 2229624-57-9)

2-(azetidin-3-yl)-4-benzylmorpholine, identified by the Chemical Abstracts Service Number (CAS No) 2229624-57-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound combines an azetidine ring with a morpholine moiety, creating a scaffold that is both pharmacologically relevant and chemically intriguing. The benzyl group at the 4-position introduces additional functionalization possibilities, making it a versatile building block for drug discovery.

The azetidin-3-yl substituent is a key feature of this molecule, contributing to its unique electronic and steric properties. Azetidine derivatives are known for their role in various biological processes, and modifications at the 3-position can significantly influence the compound's bioactivity. In contrast, the morpholine ring is widely recognized for its presence in numerous pharmacologically active agents, including antihistamines, antifungals, and cardiovascular drugs. The combination of these two moieties in 2-(azetidin-3-yl)-4-benzylmorpholine suggests potential therapeutic applications, particularly in the modulation of enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecules. Molecular docking simulations have been employed to explore the interactions of 2-(azetidin-3-yl)-4-benzylmorpholine with various biological targets. These studies indicate that the compound may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways. The presence of both azetidine and morpholine moieties allows for multiple hydrogen bonding interactions, which could enhance binding affinity to protein targets.

In vitro experiments have begun to unravel the pharmacological profile of 2-(azetidin-3-yl)-4-benzylmorpholine. Initial studies suggest that the compound demonstrates moderate affinity for certain enzyme families, including cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation. Additionally, preliminary toxicity assays have shown that the compound exhibits low cytotoxicity at submicromolar concentrations, indicating a favorable safety profile for further development.

The synthesis of 2-(azetidin-3-yl)-4-benzylmorpholine involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. The introduction of the azetidine ring typically involves cyclization reactions from appropriate precursors, while the morpholine moiety can be incorporated through nucleophilic substitution or reductive amination techniques. The benzyl group is commonly introduced via alkylation reactions using benzyl halides or boronic acids under palladium catalysis.

One of the most promising applications of 2-(azetidin-3-yl)-4-benzylmorpholine lies in its potential as a scaffold for drug design. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to target specific diseases more effectively. For instance, replacing the benzyl group with other alkyl or aryl substituents could alter its metabolic stability and distribution within the body.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel lead compounds like 2-(azetidin-3-yl)-4-benzylmorpholine. Predictive models can analyze large datasets to predict biological activity based on molecular structure, enabling researchers to prioritize compounds for experimental validation. This approach has already been successful in identifying candidates with improved efficacy and reduced side effects.

The future prospects of 2-(azetidin-3-yl)-4-benzylmorpholine are further illuminated by ongoing clinical trials investigating related compounds. While this specific molecule has not yet entered human trials, its structural analogs have shown promise in treating conditions such as chronic pain and inflammatory disorders. As research progresses, it is anticipated that 2-(azetidin-3-yl)-4-benzylmorpholine will emerge as a valuable candidate for further clinical development.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing 2-(azetidin-3-yl)-4-benzylmorpholine through clinical trials and eventual market approval. Documentation must meticulously detail synthetic pathways, quality control measures, and stability studies to meet regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

In conclusion,2-(azetidin-3-yl)-4-benzylmorpholine represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophores positions it as a promising candidate for further exploration in drug discovery programs targeting inflammation-related diseases. As research continues to uncover new applications and refine synthetic methodologies,2-(azetidin-3-ylyl)-4-benzymorpholine is poised to make significant contributions to pharmaceutical innovation.